Cas no 95035-87-3 (1H-1,4-Diazepine-5,7(2H,6H)-dione,6,6-diethyldihydro-1,4-dimethyl-)
95035-87-3 structure
Product Name:1H-1,4-Diazepine-5,7(2H,6H)-dione,6,6-diethyldihydro-1,4-dimethyl-
CAS No:95035-87-3
MF:C11H20N2O2
MW:212.288702964783
CID:815263
PubChem ID:11971385
Update Time:2025-04-19
1H-1,4-Diazepine-5,7(2H,6H)-dione,6,6-diethyldihydro-1,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4-Diazepine-5,7(2H,6H)-dione,6,6-diethyldihydro-1,4-dimethyl-
- 6,6-diethyl-1,4-dimethyl-1,4-diazepane-5,7-dione
- DTXSID10915156
- 6,6-Diethyl-1,4-dimethyl-2,3-dihydro-1H-1,4-diazepine-5,7(4H,6H)-dione
- 95035-87-3
- 1H-1,4-Diazepine-5,7(4H,6H)-dione, 2,3-dihydro-6,6-diethyl-1,4-dimethyl-
-
- Inchi: 1S/C11H20N2O2/c1-5-11(6-2)9(14)12(3)7-8-13(4)10(11)15/h5-8H2,1-4H3
- InChI Key: HPACMIWQYOMVNU-UHFFFAOYSA-N
- SMILES: O=C1C(C(N(C)CCN1C)=O)(CC)CC
Computed Properties
- Exact Mass: 212.152478
- Monoisotopic Mass: 212.152478
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.6
- XLogP3: 0.8
Experimental Properties
- Density: 0.997
- Boiling Point: 369.6°Cat760mmHg
- Flash Point: 163.3°C
- Refractive Index: 1.461
1H-1,4-Diazepine-5,7(2H,6H)-dione,6,6-diethyldihydro-1,4-dimethyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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